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Compound of Interest

Compound Name: Cinnamyl valerate

Cat. No.: B077708

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamyl valerate is an aromatic ester known for its sweet, balsamic, and fruity aroma,
making it a valuable ingredient in the fragrance and perfumery industry.[1] This document
provides detailed application notes, experimental protocols, and relevant data for the effective
utilization of cinnamyl valerate in fragrance formulations. It is intended to guide researchers
and perfumers in evaluating its olfactory characteristics, performance, and stability.

Olfactory Profile and Applications

Cinnamyl valerate possesses a complex and pleasant scent profile characterized by sweet,
balsamic notes with distinct fruity undertones.[1] Its aroma is often described as warm and
spicy, enhancing the overall fragrance profile of a composition. Due to its unique scent,
cinnamyl valerate is incorporated into a variety of scented products, including perfumes,
colognes, and personal care items.[2] In flavor applications, it can impart fruity notes.

Key Olfactory Characteristics:
e Primary Notes: Sweet, Balsamic
e Secondary Notes: Fruity, Spicy

¢ Blends Well With: Floral, Woody, and other Balsamic notes.[3][4]
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Quantitative Data

The following tables summarize the key physicochemical properties of cinnamyl valerate and
the closely related cinnamyl isovalerate for comparison. This data is essential for formulation,
performance prediction, and safety assessments.

Table 1: Physicochemical Properties of Cinnamyl Valerate

Property Value Source
CAS Number 10482-65-2 [2]
Molecular Formula C14H1802 [2]
Molecular Weight 218.29 g/mol [2]
- , 328.00 to 329.00 °C @ 760.00
Boiling Point [2]
mm Hg

0.000180 mmHg @ 25.00 °C
Vapor Pressure . [2]
(estimated)

Flash Point 269.00 °F (131.67 °C) (TCC) 2]

logP (o/w) 4.212 (estimated) [2]

- 7.167 mg/L @ 25 °C
Water Solubility (estimated) (2]
estimate

Assay 98.00 to 100.00% [2]

Table 2: Physicochemical Properties of Cinnamy! Isovalerate (for comparison)
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Property Value Source
CAS Number 140-27-2 [51[6]
Molecular Formula C14H1802 [5]1[6]
Molecular Weight 218.29 g/mol [5][6]
- _ 313.00 to 315.00 °C @ 760.00
Boiling Point [5]
mm Hg

0.000260 mmHg @ 25.00 °C
Vapor Pressure _ [5]
(estimated)

> 212.00 °F (> 100.00 °C)

Flash Point (5]
(TCC)

N ) 0.99200 to 0.99600 @ 25.00
Specific Gravity oc [5]
. 1.51800 to 1.52400 @ 20.00
Refractive Index oc [5]

- 8.282 mg/L @ 25 °C
Water Solubility (estimated) (5]
estimate

Experimental Protocols
Gas Chromatography-Olfactometry (GC-O) Analysis

Objective: To identify and characterize the specific odor-active compounds in a sample of
cinnamyl valerate and to determine their relative sensory importance.

Materials and Equipment:

e Gas Chromatograph (GC) with a Flame lonization Detector (FID) and an Olfactory Detection
Port (ODP)

» Capillary column suitable for fragrance analysis (e.g., DB-5 or equivalent)

e Helium carrier gas
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Sample of cinnamyl valerate

Solvent for dilution (e.g., ethanol)

Trained sensory panelists (assessors)

Data acquisition and processing software
Protocol:

o Sample Preparation: Prepare a dilution series of the cinnamyl valerate sample in ethanol
(e.g., 1%, 0.1%, 0.01%).

e GC Instrument Setup:
o Install the capillary column in the GC.

o Set the oven temperature program (e.g., start at 50°C, hold for 2 minutes, ramp to 250°C
at 5°C/min, hold for 10 minutes).

o Set the injector and detector temperatures (e.g., 250°C).

o Set the carrier gas flow rate.

o Split the column effluent between the FID and the ODP.
e GC-O Analysis:

o Inject an aliquot of the prepared sample into the GC.

o Atrained panelist will sniff the effluent from the ODP and record the time, duration, and a
descriptor for each odor perceived.

o Simultaneously, the FID will record the chemical profile of the sample.
e Data Analysis:

o Correlate the sensory data from the ODP with the chromatographic peaks from the FID.
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o Identify the compounds responsible for the perceived odors using a mass spectrometer (if
available) or by comparing retention times with known standards.

o Create an aromagram, which is a plot of odor intensity or detection frequency versus
retention time.

Sensory Panel Evaluation

Objective: To quantitatively and qualitatively assess the olfactory characteristics of cinnamyl
valerate in a fragrance formulation.

Materials and Equipment:
e Cinnamyl valerate
e Fragrance base (e.g., a simple floral or woody accord)
e Ethanol
e Glass beakers and stirring rods
o Perfumer's smelling strips
o Controlled evaluation room with good ventilation and neutral odor
e Trained sensory panel (minimum of 8-10 panelists)
» Evaluation forms or software
Protocol:
e Sample Preparation:
o Prepare a control sample of the fragrance base in ethanol.

o Prepare a test sample by adding a specific concentration of cinnamyl valerate (e.g., 1%)
to the fragrance base in ethanol.

o Allow both samples to macerate for at least 48 hours in a cool, dark place.
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» Evaluation Procedure:
o Dip smelling strips into the control and test samples.
o Present the coded smelling strips to the panelists in a randomized and balanced order.

o Instruct panelists to evaluate the samples at different time intervals (e.g., top notes at 1-2
minutes, heart notes at 15-30 minutes, and base notes after 2 hours) to assess the

evolution of the fragrance.
» Data Collection:

o Panelists will rate the intensity of various sensory attributes (e.g., sweetness, balsamic
character, fruitiness, overall appeal) on a structured scale (e.g., a 10-point scale).

o Panelists will also provide descriptive comments about the perceived aroma.
o Data Analysis:

o Analyze the quantitative data using appropriate statistical methods (e.g., ANOVA, t-tests)
to determine if there are significant differences between the control and test samples.

o Compile and analyze the qualitative descriptors to build a comprehensive olfactory profile
of the fragrance containing cinnamyl valerate.

Mandatory Visualizations

Olfactory Epithelium

Olfactory Bulb Brain

Click to download full resolution via product page
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Caption: Olfactory Signaling Pathway.
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Caption: Experimental Workflow for Cinnamyl Valerate Evaluation.
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Caption: Fragrance Formulation Workflow.

Safety and Regulatory Information

Cinnamyl valerate and its derivatives have been evaluated for safety in flavor and fragrance
applications. Cinnamyl isovalerate, a closely related substance, is listed as FEMA GRAS
(Generally Recognized as Safe) with the number 2302.[7][8] As with all fragrance ingredients, it
is essential to adhere to the recommended usage levels established by regulatory bodies such
as the International Fragrance Association (IFRA) to ensure consumer safety. A comprehensive
safety assessment of cinnamyl derivatives used as flavor ingredients has been published by
the Flavor and Extract Manufacturers Association (FEMA).[9][10]

Conclusion

Cinnamyl valerate is a versatile fragrance ingredient that can impart desirable sweet,
balsamic, and fruity notes to a wide range of perfumery applications. Its performance and
stability can be thoroughly evaluated using the detailed protocols provided in this document.
The quantitative data and workflows presented herein offer a structured approach for
researchers and perfumers to effectively incorporate cinnamyl valerate into novel and
appealing fragrance creations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fragrance-and-perfumery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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